Cas no 4519-39-5 (2,3-Difluorobenzoic acid)

2,3-Difluorobenzoic acid structure
2,3-Difluorobenzoic acid structure
Product Name:2,3-Difluorobenzoic acid
CAS No:4519-39-5
MF:C7H4F2O2
MW:158.102269172668
MDL:MFCD00010267
CID:45131
PubChem ID:24855979
Update Time:2025-04-18

2,3-Difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,3-Difluorobenzoic acid
    • CHEMPACIFIC 39931
    • BUTTPARK 45\01-40
    • TIMTEC-BB SBB006679
    • RARECHEM AL BO 0251
    • 2,3-Difluorobenzoic
    • 2,3-difluoro-benzoic acid
    • benzoic acid, 2,3-difluoro-
    • JLZVIWSFUPLSOR-UHFFFAOYSA-N
    • difluorobenzoic acid
    • difluorobenzoic acid;
    • PubChem1379
    • 2,3 difluorobenzoic acid
    • 2,3-difluorobenzoic acid;
    • KSC235O6T
    • 3-Carboxy-1,2-difluorobenzene
    • BCP26993
    • SBB006679
    • STL374067
    • WT1627
    • EBD22
    • DTXSID90871084
    • AC-3948
    • BP-12438
    • SY012745
    • 2,3-Difluorobenzoic acid, 98%
    • AM20060100
    • SCHEMBL365453
    • AKOS005254889
    • MFCD00010267
    • CS-W007697
    • FT-0655206
    • EN300-61019
    • FT-0609612
    • 4519-39-5
    • D2058
    • J-506961
    • Z959143646
    • PS-8817
    • 2,3-Difluorobenzoicacid
    • DB-030774
    • BBL027777
    • MDL： MFCD00010267
    • Inchi： 1S/C7H4F2O2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,(H,10,11)
    • InChI Key： JLZVIWSFUPLSOR-UHFFFAOYSA-N
    • SMILES： FC1C(=CC=CC=1C(=O)O)F
    • BRN： 2640781

Computed Properties

  • Exact Mass: 158.01800
  • Monoisotopic Mass: 158.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: White crystal powder
  • Density: 1.3486 (estimate)
  • Melting Point: 161.0 to 164.0 deg-C
  • Boiling Point: 248.1°C at 760 mmHg
  • Flash Point: 103.9℃
  • Water Partition Coefficient: Slightly soluble
  • PSA: 37.30000
  • LogP: 1.66300
  • Solubility: Uncertain

2,3-Difluorobenzoic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT

2,3-Difluorobenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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2,3-Difluorobenzoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4519-39-5)2,3-Difluorobenzoic acid
Order Number:sfd2748
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4519-39-5)2,3-二氟苯甲酸
Order Number:LE25886814
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:51
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4519-39-5)2,3-Difluorobenzoic acid
sfd2748
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4519-39-5)2,3-二氟苯甲酸
LE25886814
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email